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Compound of Interest

Compound Name: 4-Methylidenehept-1-ene

Cat. No.: B15477662

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methylidenehept-1-ene, a
valuable unsaturated hydrocarbon in organic synthesis. This document details its chemical
structure, physicochemical properties, and a representative synthetic protocol.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 4-
methylidenehept-1-ene. Its chemical formula is C8H14.[1] The structure features a seven-
carbon chain with a double bond between the first and second carbons (an alkene) and a
methylidene group (=CH2) at the fourth carbon.

Caption: Chemical structure of 4-Methylidenehept-1-ene.

Physicochemical Properties

Quantitative data for 4-methylidenehept-1-ene is summarized in the table below. These
properties are computationally derived and sourced from the PubChem database.[1]
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Property Value
Molecular Formula C8H14
Molecular Weight 110.20 g/mol
XLogP3-AA 3.4
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 0

Rotatable Bond Count 3

Exact Mass

110.10955 g/mol

Monoisotopic Mass

110.10955 g/mol

Topological Polar Surface Area 0 Az
Heavy Atom Count 8
Complexity 148

Representative Synthetic Protocol: The Wittig

Reaction

While a specific experimental protocol for the synthesis of 4-methylidenehept-1-ene is not

readily available in the cited literature, the Wittig reaction represents a cornerstone method for

the formation of alkenes, particularly for introducing a methylidene group.[2][3][4] The following

is a generalized protocol for the synthesis of a terminal alkene from a ketone, which could be

adapted for the synthesis of 4-methylidenehept-1-ene from hept-1-en-4-one.

Principle

The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphorus ylide (a

Wittig reagent) to produce an alkene and a phosphine oxide.[4] For the synthesis of a terminal

alkene with a methylidene group, methylenetriphenylphosphorane (Ph3P=CH?2) is the ylide of

choice.[4]

Materials

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.benchchem.com/product/b15477662?utm_src=pdf-body
https://web.mnstate.edu/jasperse/chem365/wittig.doc.pdf
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://en.wikipedia.org/wiki/Wittig_reaction
https://www.benchchem.com/product/b15477662?utm_src=pdf-body
https://en.wikipedia.org/wiki/Wittig_reaction
https://en.wikipedia.org/wiki/Wittig_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15477662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methyltriphenylphosphonium bromide

A strong base (e.g., n-butyllithium, sodium hydride)

Hept-1-en-4-one (the ketone precursor)

Anhydrous solvent (e.g., tetrahydrofuran, diethyl ether)

Apparatus for inert atmosphere reaction (e.g., Schlenk line, nitrogen-filled glovebox)

Standard laboratory glassware for reaction, workup, and purification

Methodology

e Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert
atmosphere, methyltriphenylphosphonium bromide is suspended in the anhydrous solvent.
The flask is cooled in an ice bath. A stoichiometric amount of a strong base is added slowly
to the suspension with vigorous stirring. The mixture is allowed to warm to room temperature
and stirred until the ylide is formed, often indicated by a color change.

Reaction with Ketone: The ketone precursor, hept-1-en-4-one, dissolved in the anhydrous
solvent, is added dropwise to the ylide solution at 0°C. The reaction mixture is then stirred at
room temperature for several hours, and the progress is monitored by thin-layer
chromatography.

Workup: Upon completion, the reaction is quenched by the addition of a saturated aqueous
solution of ammonium chloride. The organic layer is separated, and the aqueous layer is
extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are
washed with brine, dried over an anhydrous salt (e.g., magnesium sulfate), and the solvent is
removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to isolate
the desired 4-methylidenehept-1-ene. The structure of the purified product should be
confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.
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Caption: Generalized workflow of the Wittig reaction for the synthesis of 4-Methylidenehept-1-
ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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